Cas no 1325709-31-6 (N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide)

• Product Name: N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide
• CAS No: 1325709-31-6
• MF: C₁₆H₁₈Cl₂N₄OS
• MW: 385.311319828033
• CID: 5932693
• PubChem ID: 49699921
• Update Time: 2025-05-24

N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide
• 1325709-31-6
• N-(2,3-dichlorophenyl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide
• AKOS024511330
• F5496-1745
• VU0645427-1
• N-(2,3-dichlorophenyl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide

• Inchi： 1S/C16H18Cl2N4OS/c1-10-20-21-16(24-10)11-5-7-22(8-6-11)9-14(23)19-13-4-2-3-12(17)15(13)18/h2-4,11H,5-9H2,1H3,(H,19,23)
• InChI Key： RAHYDPWSVLJOOO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(CN1CCC(C2=NN=C(C)S2)CC1)=O)Cl

Computed Properties

• Exact Mass: 384.0578378g/mol
• Monoisotopic Mass: 384.0578378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide

Professional Introduction to Compound with CAS No. 1325709-31-6 and Product Name: N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide

Compound with the CAS number 1325709-31-6 and the product name N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its unique biological activity and make it a subject of intense research interest.

The molecular structure of N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide is characterized by a piperidine ring linked to an acetamide moiety, which is further substituted with a 5-methyl-1,3,4-thiadiazole group. The presence of the 2,3-dichlorophenyl substituent on the piperidine ring adds another layer of complexity to its chemical profile. This particular arrangement of functional groups is not arbitrary but rather the result of careful molecular design aimed at optimizing biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound in question has been identified as a potential modulator of several key pathways involved in inflammation and immune response. The 5-methyl-1,3,4-thiadiazole moiety is known for its ability to interact with biological targets in a manner that can modulate cellular processes. This interaction is thought to be mediated by the thiadiazole ring's ability to engage with specific binding sites on proteins involved in inflammatory signaling.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. In preclinical studies, derivatives of the thiadiazole class have demonstrated significant activity in reducing inflammation without the systemic side effects commonly associated with traditional anti-inflammatory drugs. The N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide structure has been optimized to enhance its binding affinity to these targets while minimizing off-target effects.

The acetamide group in the molecule plays a crucial role in determining its pharmacokinetic properties. Acetamides are known for their favorable solubility and metabolic stability, which can contribute to improved bioavailability and reduced toxicity. This feature makes the compound an attractive candidate for further development into a drug candidate. Additionally, the piperidine ring is a common pharmacophore in many successful drugs due to its ability to interact favorably with biological targets.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of compounds with unprecedented accuracy. By leveraging these tools, scientists have been able to identify and optimize molecules like N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide that exhibit high potency and selectivity for their intended targets. These computational methods have significantly reduced the time and resources required for drug discovery pipelines.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to construct complex molecular frameworks efficiently. The synthesis pathway for N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylacetamide has been optimized to minimize byproducts and improve overall efficiency.

In addition to its potential as an anti-inflammatory agent, this compound has shown promise in other therapeutic areas as well. For instance, preliminary studies suggest that it may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This dual functionality makes it an intriguing candidate for developing combination therapies that target multiple aspects of disease pathology.

The development of new drug candidates is often hampered by issues related to patentability and intellectual property protection. However, compounds like N-(2,3-dichlorophenyl)-2-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-y acetamide offer novel structural motifs that can circumvent existing patents and provide fresh opportunities for innovation in drug discovery.

As research continues to uncover new biological pathways and mechanisms underlying disease processes, compounds like this one will play an increasingly important role in therapeutic development. The integration of cutting-edge chemical synthesis techniques with advanced computational modeling has created a powerful platform for discovering new drug candidates.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into clinical applications that benefit patients worldwide.